
A Comparative Analysis of Lasalocid and
Narasin Toxicity in Poultry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lasalocid

Cat. No.: B10765891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity profiles of two widely used

ionophore anticoccidials in poultry, Lasalocid and narasin. The information presented is

collated from various scientific studies to aid in research and development, and to provide a

comprehensive understanding of the potential risks associated with these compounds.

Executive Summary
Lasalocid, a divalent ionophore, and narasin, a monovalent ionophore, are effective in

controlling coccidiosis in poultry. However, their toxicological profiles present a narrow

therapeutic index, necessitating a thorough understanding of their comparative toxicity. This

guide details their mechanisms of action, quantitative toxicity data, clinical signs of toxicity, and

relevant experimental protocols. Based on available data, narasin appears to be slightly more

acutely toxic to chickens than Lasalocid, as indicated by their respective LD50 values.

Quantitative Toxicity Data
The following tables summarize the key quantitative toxicity data for Lasalocid and narasin in

poultry.
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Parameter Lasalocid Narasin Reference

Acute Oral LD50

(Chickens)

71.5 mg/kg body

weight
67 mg/kg body weight [1][2]

Recommended

Dosage in Feed

(Broilers)

75 - 125 ppm 60 - 80 ppm [3][4][5][2]

Observed Toxic Level

in Feed (Broilers)

115 - 150 ppm

(accidental feeding)
≥ 120 ppm [6][2]

No Observed Adverse

Effect Level (NOAEL)

in Feed (Broilers)

- 100 ppm [2]

Table 1: Comparative Quantitative Toxicity of Lasalocid and Narasin in Chickens.

Mechanism of Action and Toxicological Pathway
Both Lasalocid and narasin are carboxylic ionophores that function by transporting cations

across biological membranes, disrupting the natural ion gradients. This is the basis for their

anticoccidial activity and also the root of their toxicity to the host animal.

Lasalocid, being a divalent ionophore, primarily transports divalent cations such as calcium

(Ca²⁺) and magnesium (Mg²⁺), but also has an affinity for monovalent cations like potassium

(K⁺) and sodium (Na⁺)[3]. Narasin, a monovalent ionophore, preferentially transports

monovalent cations, mainly K⁺ and Na⁺[2][3].

The disruption of intracellular ion homeostasis, particularly an overload of intracellular calcium,

is a key event in the toxic cascade. This leads to mitochondrial dysfunction, ATP depletion, and

ultimately, cell death, primarily affecting tissues with high energy demands such as skeletal and

cardiac muscle.
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Caption: General signaling pathway for ionophore toxicity in poultry.

Clinical Signs and Pathology
Overdosing or accidental ingestion of high concentrations of Lasalocid or narasin can lead to a

range of clinical signs, primarily related to myotoxicity.

Lasalocid:

Clinical Signs: Incoordination, leg weakness, diarrhea, depression, and ataxia[3][6]. In cases

of interaction with other drugs like chloramphenicol, an abnormal gait characterized by toe

walking and progressive leg weakness has been observed[7].

Pathology: Histological examination reveals severe muscle damage[6].

Narasin:

Clinical Signs: Anorexia, hypoactivity, leg weakness, ataxia, depression, and diarrhea. In

turkeys, which are more sensitive, flaccid paralysis of the wings and legs can occur[8][9].

Pathology: Post-mortem findings can include edema and hyperemia of the liver and kidneys,

and catarrhal inflammation of the small intestines[9]. Microscopic lesions include myofiber

degeneration and necrosis of skeletal and myocardial muscle[9].

Experimental Protocols
Detailed experimental protocols for the direct comparative toxicity of Lasalocid and narasin are

not readily available in a single publication. However, based on published toxicity studies, a
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general methodology for an acute oral toxicity study in broiler chickens can be outlined.

Objective: To determine and compare the acute oral toxicity (LD50) of Lasalocid and narasin in

broiler chickens.

Animals:

Species: Broiler chickens (e.g., Ross 308 or Cobb 500).

Age: 21 days old.

Health Status: Clinically healthy and free from disease.

Acclimatization: Acclimatized for at least 7 days before the start of the study.

Housing and Husbandry:

Housed in environmentally controlled conditions with appropriate temperature, humidity, and

lighting.

Provided with ad libitum access to a standard broiler starter feed (without any anticoccidials)

and clean drinking water.

Experimental Design:

Groups: A control group and at least 5 dose groups for each compound (Lasalocid and

narasin).

Animals per Group: 10 birds per group (5 male, 5 female).

Administration: A single oral dose of the test compound administered via gavage. The control

group receives the vehicle only.

Dose Selection: Doses should be selected to span the expected LD50 value, based on

preliminary range-finding studies.

Procedure:
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Birds are fasted for 4 hours before dosing.

Individual body weights are recorded.

The calculated dose of Lasalocid or narasin is administered orally.

Birds are observed for clinical signs of toxicity at 1, 2, 4, and 6 hours post-dosing, and then

daily for 14 days.

All mortalities are recorded.

At the end of the 14-day observation period, surviving birds are euthanized and subjected to

a gross necropsy.

Data Analysis:

The LD50 value and its 95% confidence interval are calculated using a recognized statistical

method (e.g., probit analysis).
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Caption: Workflow for a comparative acute oral toxicity study.
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Conclusion
Both Lasalocid and narasin have a narrow margin of safety in poultry. The available data

suggests that narasin is slightly more acutely toxic to chickens than Lasalocid. The clinical

signs of toxicity for both compounds are similar and are primarily related to their myotoxic

effects. Careful dose management and feed mixing are crucial to prevent accidental overdose

and subsequent toxicity in poultry flocks. Further direct comparative studies with detailed

pathological and biochemical analyses would be beneficial to fully elucidate the subtle

differences in their toxicological profiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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